Cas no 444617-44-1 (2,2,2-Trifluoro-N-piperidin-4-ylmethyl-acetamide)

• Product Name: 2,2,2-Trifluoro-N-piperidin-4-ylmethyl-acetamide
• CAS No: 444617-44-1
• MF: C₈H₁₃F₃N₂O
• MW: 210.196832418442
• CID: 328687
• PubChem ID: 17998885
• Update Time: 2025-05-24

2,2,2-Trifluoro-N-piperidin-4-ylmethyl-acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,2,2,2-trifluoro-N-(4-piperidinylmethyl)-
• 2,2,2-trifluoro-N-(piperidin-4-ylmethyl)acetamide
• 2,2,2-TRIFLUORO-N-PIPERIDIN-4-YLMETHYL-ACETAMIDE
• 4-Trifluoroacetamidomethylpiperidine
• 2,2,2-Trifluoro-N-[(piperidin-4-yl)methyl]acetamide
• DTXSID90592121
• AKOS012406097
• SCHEMBL2733865
• Z1090114254
• FT-0714609
• EN300-188893
• CS-0238003
• 444617-44-1
• DB-006910
• G53390
• 2,2,2-Trifluoro-N-piperidin-4-ylmethyl-acetamide

• Inchi： 1S/C8H13F3N2O/c9-8(10,11)7(14)13-5-6-1-3-12-4-2-6/h6,12H,1-5H2,(H,13,14)
• InChI Key： RYNQCCFPMZMXIQ-UHFFFAOYSA-N
• SMILES： FC(C(NCC1CCNCC1)=O)(F)F

Computed Properties

• Exact Mass: 210.09800
• Monoisotopic Mass: 210.09799753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 275.5±40.0 °C at 760 mmHg
• Flash Point: 120.4±27.3 °C
• PSA: 41.13000
• LogP: 1.38420
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2,2,2-Trifluoro-N-piperidin-4-ylmethyl-acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2,2,2-Trifluoro-N-piperidin-4-ylmethyl-acetamide

Recent Advances in the Study of 2,2,2-Trifluoro-N-piperidin-4-ylmethyl-acetamide (CAS: 444617-44-1)

2,2,2-Trifluoro-N-piperidin-4-ylmethyl-acetamide (CAS: 444617-44-1) is a fluorinated piperidine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoroacetamide moiety and piperidine scaffold, has demonstrated potential in various therapeutic applications, including central nervous system (CNS) disorders and metabolic diseases. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research involves the compound's role as a modulator of neurotransmitter systems. A 2023 study published in the Journal of Medicinal Chemistry highlighted its affinity for sigma-1 and sigma-2 receptors, which are implicated in neuroprotection and cognitive function. The study employed in vitro binding assays and molecular docking simulations to elucidate the compound's interaction with these receptors, revealing a unique binding profile that could be leveraged for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Another significant advancement is the optimization of the synthetic route for 2,2,2-Trifluoro-N-piperidin-4-ylmethyl-acetamide. Researchers from the University of Cambridge recently reported a novel, high-yield synthesis method that reduces the number of steps and improves overall efficiency. This method, detailed in a 2024 Organic Process Research & Development article, utilizes a one-pot reductive amination strategy, which minimizes the formation of byproducts and enhances scalability for industrial applications.

In addition to its CNS applications, this compound has shown promise in metabolic research. A preclinical study conducted by a team at the National Institutes of Health (NIH) demonstrated its ability to modulate glucose uptake in adipocytes, suggesting potential utility in the treatment of type 2 diabetes. The study, published in Diabetes in 2023, employed glucose uptake assays and Western blot analysis to confirm the compound's effects on insulin signaling pathways.

Despite these promising findings, challenges remain in the clinical translation of 2,2,2-Trifluoro-N-piperidin-4-ylmethyl-acetamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is exploring prodrug strategies and formulation improvements to overcome these hurdles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 2,2,2-Trifluoro-N-piperidin-4-ylmethyl-acetamide (CAS: 444617-44-1) represents a versatile scaffold with broad therapeutic potential. Recent studies have advanced our understanding of its pharmacological properties and synthetic accessibility, paving the way for further exploration in drug discovery. Continued research will be essential to fully realize its clinical applications and address existing limitations.